Cas no 650628-15-2 (1-(3-bromophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(3-bromophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 650628-15-2
• MF: C₁₁H₇BrN₄O
• MW: 291.103480577469
• MDL: MFCD11588468
• CID: 408427
• PubChem ID: 135882656
• Update Time: 2025-04-19

1-(3-bromophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(3-bromophenyl)-1,5-dihydro-
• 1-(3-bromophenyl)-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3-bromophenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• AKOS005848028
• 1-(3-BROMOPHENYL)-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• EN300-314760
• 1-(3-Bromophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 650628-15-2
• SCHEMBL6204755
• Z431558656
• CS-0245991
• 1-(3-Bromophenyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(3-bromophenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• DTXSID90651227

• MDL： MFCD11588468
• Inchi： 1S/C11H7BrN4O/c12-7-2-1-3-8(4-7)16-10-9(5-15-16)11(17)14-6-13-10/h1-6H,(H,13,14,17)
• InChI Key： FLUKGBVJLFUBNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C2=C(C(NC=N2)=O)C=N1

Computed Properties

• Exact Mass: 289.98041
• Monoisotopic Mass: 289.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.28